Cas no 70967-90-7 (N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide)
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide is a chromogenic substrate commonly used in enzymatic assays, particularly for the study of proteases such as elastase. The compound features a p-nitroaniline (pNA) leaving group, which releases a yellow-colored product upon hydrolysis, enabling spectrophotometric detection at 405 nm. Its sequence (Ala-Ala-Pro-Val) is specifically recognized by elastase-like enzymes, making it a selective tool for kinetic and mechanistic studies. The methoxysuccinyl group enhances solubility in aqueous buffers, facilitating consistent assay performance. This substrate is valued for its high purity, stability, and reliable cleavage kinetics, supporting reproducible research in biochemistry and enzymology.

70967-90-7 structure
Product name:N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide Chemical and Physical Properties
Names and Identifiers
-
- L-Valinamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
- MeDSUC-Ala-Ala-Pro-Val-PNA
- MeOSuc-Ala-Ala-Pro-Val-pNA
- METHOXYSUCCINYL-ALA-ALA-PRO-VAL-P-NITROANILIDE
- methyl 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-3-methyl-1-(4-nitroanilino)-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoate
- N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
- M4765
- MeOSuc-AAPV-PNA
- MeO-Suc-Ala-Ala-Pro-Val-(p-nitroanilide)
- MeOSuc-Ala-Ala-Pro-Val-p-NA
- N-(Methoxysuccinyl)-Ala-Ala-Pro-Val 4-nitroanilide
- N-(Methoxysuccinyl)-L-alanyl-L-alanyl-L-prolyl-L-valine 4-nitroanilide
- N-3-carbomethoxypropanoyl-alanyl-alanyl-prolyl-valine p-nitroanilide
- N-methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide
- N-Methoxysuccinyl-Ala-Ala-Pro-Val p-nitroanilide elastase substrate
- MFCD00077137
- HY-P2685
- methyl 4-((S)-1-((S)-1-((S)-2-((S)-3-methyl-1-(4-nitrophenylamino)-1-oxobutan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoate
- 70967-90-7
- Elastase Substrate I, Colorimetric - CAS 70967-90-7
- Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide - CAS 70967-90-7
- AS-17783
- CS-0139184
- N-Methoxysuccinyl-Ala-Ala-Pro-Val p-nitroanilide, elastase substrate
- AKOS037643618
- AKOS040756389
- Meo-Suc-Ala-Ala-Pro-Val-Paranitroanilide
- MeOSuc-AAPV-pNA, Chromogenic Substrate
- methyl 3-{[(1S)-1-{[(2S)-1-[(2S)-2-{[(1S)-2-methyl-1-[(4-nitrophenyl)carbamoyl]propyl]carbamoyl}pyrrolidin-1-yl]-1-oxopropan-2-yl]carbamoyl}ethyl]carbamoyl}propanoate
- VLVGCNNWNUERRZ-OSAZLGQLSA-N
- G77869
- MeOSuc-Ala-Ala-Pro-Val-pNA;
- DA-55341
-
- MDL: MFCD00077137
- Inchi: InChI=1S/C27H38N6O9/c1-15(2)23(26(38)30-18-8-10-19(11-9-18)33(40)41)31-25(37)20-7-6-14-32(20)27(39)17(4)29-24(36)16(3)28-21(34)12-13-22(35)42-5/h8-11,15-17,20,23H,6-7,12-14H2,1-5H3,(H,28,34)(H,29,36)(H,30,38)(H,31,37)/t16-,17-,20-,23-/m0/s1
- InChI Key: VLVGCNNWNUERRZ-OSAZLGQLSA-N
- SMILES: CC([C@H](NC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC(CCC(OC)=O)=O)C)=O)C)=O)=O)C(NC2=CC=C([N+]([O-])=O)C=C2)=O)C
- BRN: 6266359
Computed Properties
- Exact Mass: 590.27000
- Monoisotopic Mass: 590.27002681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 42
- Rotatable Bond Count: 19
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 206
- Surface Charge: 0
- XLogP3: 1.5
Experimental Properties
- Color/Form: 。
- Melting Point: 208- 209°C
- Solubility: DMF: 25 mg/mL, clear, light yellow
- PSA: 208.83000
- LogP: 2.33450
- Solubility: 。
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:10-21
- Storage Condition:−20°C
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB336931-10 mg |
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-nitroanilide |
70967-90-7 | 10 mg |
€120.10 | 2023-07-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-201162B-50mg |
MeOSuc-AAPV-pNA, Chromogenic Substrate, (Out of Stock: Availability 9/15/23) |
70967-90-7 | ≥98% | 50mg |
¥1512.00 | 2023-09-05 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72554-5mg |
MeOSuc-AAPV-pNA |
70967-90-7 | 98% | 5mg |
¥377.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72554-25mg |
MeOSuc-AAPV-pNA |
70967-90-7 | 98% | 25mg |
¥1241.00 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01273-250mg |
L-Valinamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- |
70967-90-7 | - | 250mg |
¥12218.0 | 2024-07-19 | |
TRC | M268300-50mg |
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide |
70967-90-7 | 50mg |
$ 190.00 | 2023-09-07 | ||
TRC | M268300-25mg |
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide |
70967-90-7 | 25mg |
$133.00 | 2023-05-18 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01273-1g |
L-Valinamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- |
70967-90-7 | - | 1g |
¥41028.0 | 2024-07-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72554-50mg |
MeOSuc-AAPV-pNA |
70967-90-7 | 98% | 50mg |
¥1411.00 | 2022-04-26 | |
eNovation Chemicals LLC | Y1265971-250mg |
MeOSuc-AAPV-pNA, Chromogenic Substrate |
70967-90-7 | 95% | 250mg |
$1035 | 2024-06-07 |
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide Related Literature
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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3. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:70967-90-7)N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide

Purity:99%
Quantity:1g
Price ($):2470.0
atkchemica
(CAS:70967-90-7)N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry